Cas no 71274-84-5 (1,1'-Biphenyl,4-(trifluoromethoxy)-)

• Product Name: 1,1'-Biphenyl,4-(trifluoromethoxy)-
• CAS No: 71274-84-5
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• MDL: MFCD03412285
• CID: 562663
• PubChem ID: 10889960
• Update Time: 2025-10-29

1,1'-Biphenyl,4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-(trifluoromethoxy)-
• 1-phenyl-4-(trifluoromethoxy)benzene
• 4-(TrifluoroMethoxy)biphenyl
• 4-TRIFLUOROMETHOXY-BIPHENYL
• 4-Phenylphenyl trifluoromethyl ether
• 4-Trifluoromethoxy-1,1'-biphenyl
• Biphenyl-4-yl trifluoromethyl ether
• p-trifluoromethoxybiphenyl
• MFCD03412285
• 4-(trifluoromethoxy)-1,1'-biphenyl
• DTXSID60447311
• SCHEMBL306823
• 71274-84-5
• FT-0735720
• 4-Trifluoromethoxybiphenyl
• 1,1'-Biphenyl, 4-(trifluoromethoxy)-

• MDL： MFCD03412285
• Inchi： 1S/C13H9F3O/c14-13(15,16)17-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： BANUTYPBALYVJT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 238.06100
• Monoisotopic Mass: 238.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.22
• Melting Point: 56-58 °C
• Boiling Point: 264.8°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.506
• PSA: 9.23000
• LogP: 4.25220

1,1'-Biphenyl,4-(trifluoromethoxy)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,1'-Biphenyl,4-(trifluoromethoxy)-

Chemical Profile of 1,1'-Biphenyl,4-(trifluoromethoxy) (CAS No. 71274-84-5)

1,1'-Biphenyl,4-(trifluoromethoxy), identified by its Chemical Abstracts Service (CAS) number 71274-84-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound belongs to the biphenyl family, characterized by two phenyl rings connected by a central carbon-carbon bond. The presence of a trifluoromethoxy group at the para position of one of the phenyl rings introduces significant electron-withdrawing effects, which modulate the compound's reactivity and interaction with biological targets.

The trifluoromethoxy group is a key feature that enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold in drug design. In recent years, fluorinated aromatic compounds have been extensively studied for their potential applications in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric properties of the molecule, leading to improved binding affinity and selectivity towards biological receptors.

One of the most compelling aspects of 1,1'-Biphenyl,4-(trifluoromethoxy) is its versatility in synthetic chemistry. The compound serves as a precursor for the development of more complex molecules with tailored biological activities. For instance, researchers have utilized this scaffold to design novel inhibitors targeting various enzymes and receptors involved in metabolic diseases and cancer. The fluorine atoms can also enhance the compound's resistance to enzymatic degradation, prolonging its half-life in biological systems.

Recent studies have highlighted the potential of 1,1'-Biphenyl,4-(trifluoromethoxy) in the development of anticancer agents. The compound has been shown to exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. By modulating the activity of these targets, the compound can disrupt critical signaling pathways involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

In agrochemical research, 1,1'-Biphenyl,4-(trifluoromethoxy) has been explored as a lead compound for developing novel pesticides and herbicides. Its structural features contribute to its efficacy in disrupting metabolic processes in pests while maintaining low toxicity to non-target organisms. The introduction of fluorine atoms enhances the compound's bioavailability and persistence in environmental systems, ensuring prolonged activity against pests.

The synthesis of 1,1'-Biphenyl,4-(trifluoromethoxy) typically involves nucleophilic aromatic substitution reactions or cross-coupling reactions between halogenated biphenyl derivatives and trifluoromethanol or its derivatives. Advanced synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing functional groups at specific positions on the biphenyl core while maintaining high regioselectivity.

The pharmacokinetic properties of 1,1'-Biphenyl,4-(trifluoromethoxy) have been thoroughly investigated to optimize its therapeutic potential. Studies have demonstrated that this compound exhibits moderate solubility in both water and organic solvents, facilitating its formulation into various pharmaceutical dosage forms. Its metabolic stability has been further enhanced by incorporating additional fluorine atoms or other electron-withdrawing groups at strategic positions on the molecule.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 1,1'-Biphenyl,4-(trifluoromethoxy) and biological targets. These studies have provided insights into how the compound binds to enzymes and receptors at an atomic level, guiding medicinal chemists in designing analogs with improved potency and selectivity. The integration of experimental data with computational techniques has accelerated the discovery process for novel bioactive molecules.

The environmental impact of 1,1'-Biphenyl,4-(trifluoromethoxy) has also been a focus of research efforts. While fluorinated compounds are known for their stability and persistence in environmental systems, recent studies have explored strategies to mitigate their ecological footprint. Biodegradation studies have identified microbial pathways that can break down these compounds into less harmful derivatives under specific conditions.

In conclusion,1,1'-Biphenyl,4-(trifluoromethoxy) (CAS No. 71274-84-5) is a multifaceted compound with significant potential in pharmaceuticals agrochemicalsand materials science Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with tailored properties Further research is needed to fully elucidate its therapeutic applications environmental impactand synthetic possibilities ensuring its continued contribution to scientific advancement